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8-Bromooctanoic acid hydrolysis to 8-
hydroxyoctanoic acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Chemical Characterization

The table below summarizes the key identifiers and physical properties for the reactant and product, which

are crucial for reaction setup, monitoring, and purification.

Property 8-Bromooctanoic Acid 8-Hydroxyoctanoic Acid
CAS Number 17696-11-6 [1] [2] [3] 764-89-6 [4]

Molecular Formula CsH1sBrO2z [1] [2] [3] CsH160s3 [4]

Molecular Weight 223.11 g/mol [2] [3] [5] 160.21 g/mol [4]

Melting Point 35-37 °C (lit.) [1] [3] Information Missing
Boiling Point 147-150 °C/2 mmHg (lit.) [1] [3] Information Missing
Appearance White to cream crystalline powder [3] Information Missing

Safety and Handling Information
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8-Bromooctanoic acid is a corrosive substance and requires strict safety measures to handle.

e Hazard Statements: H314 - Causes severe skin burns and eye damage [3] [6].
e Precautionary Measures: Use personal protective equipment (PPE) including eyeshields,

faceshields, gloves, and a respirator if dust is generated [1] [3].
e Storage: Store sealed in a dry place at room temperature. It is classified as a combustible,

corrosive hazardous material [1] [3] [6].

Detailed Experimental Protocol for Hydrolysis

The following procedure for synthesizing 8-Hydroxyoctanoic acid is adapted from a referenced synthesis

method [3]. The workflow involves a hydrolysis reaction under basic conditions, followed by acidification to

obtain the final product.
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Reaction Setup
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Procedure
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¢ Reaction Setup: In a round-bottom flask equipped for stirring, dissolve 1.0 g (approximately 4.5
mmol) of ethyl 8-bromooctanoate in 10 mL of ethanol and cool the mixture to 0°C in an ice bath [3].

e Hydrolysis: Slowly add 3.98 mL of 1M sodium hydroxide (NaOH) solution dropwise to the stirred,
cooled solution [3].

e Stirring: Continue stirring the reaction mixture at 0°C for 5 hours. Monitoring by TLC is
recommended to track reaction completion [3].

¢ Acidification: Once the reaction is complete, carefully acidify the mixture to pH ~1-2 using 1M
hydrochloric acid (HCI) solution [3].

¢ Extraction: Extract the acidified agueous mixture three times with ethyl acetate (3 x 10 mL) [3].

e Washing: Combine the organic layers and wash them sequentially with saturated sodium
bicarbonate solution (2 x 20 mL) and saturated sodium chloride (brine) solution (2 x 20 mL) [3].

¢ Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate
(Naz2S0a), filter off the solid, and concentrate the filtrate under reduced pressure using a rotary
evaporator [3].

¢ Product: This should yield 8-Hydroxyoctanoic acid as a colorless oil. The reported yield for this
method is 97% [3].

Key Application Notes

e Carbon Source: Research indicates that using ethanol as a carbon source can significantly improve
the activity of cytochrome P450 enzymes in biological systems for this hydroxylation. If you are
developing a biocatalytic route, this is a critical factor [7].

e Cofactor Limitation: In enzymatic syntheses, the availability of heme, a cofactor for P450 enzymes,
has been identified as a limiting factor. Supplementing with hemin may improve yields [7].

Applications in Research

8-Bromooctanoic acid is a versatile building block in organic synthesis. The diagram below illustrates its

role in forming other valuable compounds.
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e Precursor to 8-Mercaptooctanoic Acid: It serves as a starting material for synthesizing 8-
mercaptooctanoic acid, which is used in the biosynthesis of lipoic acid, an essential cofactor [1].

e Bioconjugation: It is used to attach triple helix-forming oligonucleotides (TFOs) to inhibitors, creating
complex molecules for biochemical research [1].

¢ Industrial Relevance: Terminally hydroxylated fatty acids like 8-hydroxyoctanoic acid have broad
applications and are considered industrially relevant. They can be produced de novo in engineered
yeast strains from glucose or ethanol [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6

Tech Support


https://www.smolecule.com/products/b666759#8-bromooctanoic-acid-hydrolysis-to-8-hydroxyoctanoic-acid
https://www.smolecule.com/products/b666759#8-bromooctanoic-acid-hydrolysis-to-8-hydroxyoctanoic-acid
https://www.smolecule.com/products/b666759#8-bromooctanoic-acid-hydrolysis-to-8-hydroxyoctanoic-acid
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s666759?utm_src=pdf-bulk
https://www.smolecule.com/products/s666759?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

